Cas no 1312766-22-5 ({3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic acid)

• Product Name: {3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic acid
• CAS No: 1312766-22-5
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• CID: 5207616
• PubChem ID: 61534841
• Update Time: 2025-06-07

{3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {3-[2-(4-methylpiperidin-1-yl)ethoxy]phenyl}boronic acid
• [3-[2-(4-Methylpiperidin-1-yl)ethoxy]phenyl]boronic acid
• (3-(2-(4-Methylpiperidin-1-yl)ethoxy)phenyl)boronic acid
• {3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic acid

• Inchi： 1S/C14H22BNO3/c1-12-5-7-16(8-6-12)9-10-19-14-4-2-3-13(11-14)15(17)18/h2-4,11-12,17-18H,5-10H2,1H3
• InChI Key： PLQQEVNFTGIWRN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)CCN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 52.9

Additional information on {3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic acid

Introduction to {3-2-(4-methylpiperidin-1-yl)ethoxyphenyl}boronic Acid (CAS No. 1312766-22-5)

The compound {3-[2-(4-methylpiperidin-1-yl)ethoxy]phenyl}boronic acid, identified by the CAS number 1312766-22-5, is a highly specialized chemical entity with significant potential in various fields of modern chemistry. This compound belongs to the class of boronic acids, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions—a cornerstone in organic synthesis. The structure of this compound features a phenyl ring substituted with an ethoxy group, which is further connected to a 4-methylpiperidine moiety. This unique combination of functional groups endows the molecule with versatile reactivity and applicability.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids like {3-[2-(4-methylpiperidin-1-yl)ethoxy]phenyl}boronic acid in constructing complex molecular architectures. The presence of the boronic acid group facilitates its use as a coupling partner in cross-coupling reactions, enabling the formation of biaryl structures that are critical in drug discovery and materials science. The 4-methylpiperidine substituent adds a layer of complexity and functionality, potentially influencing the molecule's pharmacokinetic properties and reactivity in various chemical transformations.

One of the most notable applications of this compound lies in its potential role in medicinal chemistry. Boronic acids are increasingly being explored as intermediates in the synthesis of bioactive molecules. For instance, the phenolic ether moiety present in this compound could serve as a scaffold for designing agents targeting specific biological pathways. Recent studies have demonstrated that such structures can exhibit modulatory effects on key enzymes and receptors, making them promising candidates for therapeutic development.

In addition to its medicinal applications, {3-[2-(4-methylpiperidin-1-yl)ethoxy]phenyl}boronic acid is also being investigated for its potential in materials science. The ability to form stable cross-coupled products makes this compound a valuable building block for constructing advanced materials such as organic semiconductors and functional polymers. Researchers have reported that incorporating boronic acid-containing units into polymer frameworks can enhance their electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The introduction of the boronic acid group typically requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods, such as the use of palladium catalysts with enhanced stability and selectivity, have significantly improved the efficiency of such syntheses.

From an environmental perspective, understanding the ecological impact of compounds like {3-[2-(4-methylpiperidin-1-yl)ethoxy]phenyl}boronic acid is crucial. As industries increasingly adopt green chemistry principles, there is a growing emphasis on developing sustainable synthetic routes and assessing the environmental fate of chemical entities. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, {3-[2-(4-methylpiperidin-1-yll)ethoxy]phenyl}boronic acid (CAS No. 1312766-22-) represents a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and cross-coupling chemistry, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.